Cas no 80839-82-3 (β-D-Glucopyranoside, (1S,4aS,6S,7R,7aS)-[6-(acetyloxy)-7-[(acetyloxy)methyl]-1,4a,5,6,7,7a-hexahydro-7-hydroxy-1-(3-methyl-1-oxobutoxy)cyclopenta[c]pyran-4-yl]methyl (9CI))

β-D-Glucopyranoside, (1S,4aS,6S,7R,7aS)-[6-(acetyloxy)-7-[(acetyloxy)methyl]-1,4a,5,6,7,7a-hexahydro-7-hydroxy-1-(3-methyl-1-oxobutoxy)cyclopenta[c]pyran-4-yl]methyl (9CI) structure
80839-82-3 structure
Product Name:β-D-Glucopyranoside, (1S,4aS,6S,7R,7aS)-[6-(acetyloxy)-7-[(acetyloxy)methyl]-1,4a,5,6,7,7a-hexahydro-7-hydroxy-1-(3-methyl-1-oxobutoxy)cyclopenta[c]pyran-4-yl]methyl (9CI)
CAS No:80839-82-3
MF:C25H38O14
MW:562.560829639435
CID:730007
Update Time:2024-03-01

β-D-Glucopyranoside, (1S,4aS,6S,7R,7aS)-[6-(acetyloxy)-7-[(acetyloxy)methyl]-1,4a,5,6,7,7a-hexahydro-7-hydroxy-1-(3-methyl-1-oxobutoxy)cyclopenta[c]pyran-4-yl]methyl (9CI) Chemical and Physical Properties

Names and Identifiers

    • b-D-Glucopyranoside,(1S,4aS,6S,7R,7aS)-[6-(acetyloxy)-7-[(acetyloxy)methyl]-1,4a,5,6,7,7a-hexahydro-7-hydroxy-1-(3-methyl-1-oxobutoxy)cyclopenta[c]pyran-4-yl]methyl(9CI)
    • β-D-Glucopyranoside, (1S,4aS,6S,7R,7aS)-[6-(acetyloxy)-7-[(acetyloxy)methyl]-1,4a,5,6,7,7a-hexahydro-7-hydroxy-1-(3-methyl-1-oxobutoxy)cyclopenta[c]pyran-4-yl]methyl (9CI)
    • Suspensolide A
    • Inchi: 1S/C25H38O14/c1-11(2)5-18(29)39-23-19-15(6-17(37-13(4)28)25(19,33)10-36-12(3)27)14(8-34-23)9-35-24-22(32)21(31)20(30)16(7-26)38-24/h8,11,15-17,19-24,26,30-33H,5-7,9-10H2,1-4H3
    • InChI Key: GXOLEBHJEQBYAG-UHFFFAOYSA-N
    • SMILES: CC(CC(OC1C2C(CC(C2(COC(=O)C)O)OC(=O)C)C(COC2C(O)C(O)C(O)C(CO)O2)=CO1)=O)C

Computed Properties

  • Hydrogen Bond Donor Count: 5
  • Hydrogen Bond Acceptor Count: 14
  • Heavy Atom Count: 39
  • XLogP3: -0.331
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